Cas no 179003-10-2 (1-Piperazinecarboxylicacid, 4-[3-(methoxycarbonyl)phenyl]-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperazinecarboxylicacid, 4-[3-(methoxycarbonyl)phenyl]-, 1,1-dimethylethyl ester
• CAS No: 179003-10-2
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 113042
• PubChem ID: 15345699
• Update Time: 2025-06-08

1-Piperazinecarboxylicacid, 4-[3-(methoxycarbonyl)phenyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-[3-(methoxycarbonyl)phenyl]-, 1,1-dimethylethyl ester
• 4-[3-(Methoxycarbonyl)phenyl]-1-piperazinecarboxylic acid
• 4-[3-(METHOXYCARBONYL)PHENYL]-1-PIPERAZINECARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER
• tert-butyl 4-(3-(methoxycarbonyl)phenyl)piperazine-1-carboxylate
• tert-butyl 4-(3-methoxycarbonylphenyl)piperazine-1-carboxylate
• 179003-10-2
• SCHEMBL13033394
• 4-[3-(METHOXYCARBONYL)PHENYL]-1-PIPERAZINECARBOXYLIC ACID,1,1-DIMETHYLETHYL ESTER
• 4-[3-(METHOXYCARBONYL)PHENYL]-1-PIPERAZINECARBOXYLICACID,1,1-DIMETHYLETHYLESTER
• tert-Butyl 4-(3-(methoxycarbonyl)-phenyl)piperazine-1-carboxylate
• FT-0745620
• DTXSID60571786
• MFCD07367884
• AB31315
• 1-PIPERAZINECARBOXYLIC ACID, 4-[3-(METHOXYCARBONYL)PHENYL]-, 1,1-DIMETHYLETHYL ESTER
• tert-butyl 4-[3-(methoxycarbonyl)phenyl]piperazine-1-carboxylate
• 1-Piperazinecarboxylicacid,4-[3-(methoxycarbonyl)phenyl]-,1,1-dimethylethyl ester
• J-011419
• AC-14209
• D84445
• AKOS015909371
• DA-09138

• MDL： MFCD07367884
• Inchi： 1S/C17H24N2O4/c1-17(2,3)23-16(21)19-10-8-18(9-11-19)14-7-5-6-13(12-14)15(20)22-4/h5-7,12H,8-11H2,1-4H3
• InChI Key： PYTIXXARJFXCPJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=CC=C(C(=O)OC)C=2)CC1)=O

Computed Properties

• Exact Mass: 320.17400
• Monoisotopic Mass: 320.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.153
• Boiling Point: 451.7°Cat760mmHg
• Flash Point: 227°C
• Refractive Index: 1.535
• PSA: 59.08000
• LogP: 2.53320

Additional information on 1-Piperazinecarboxylicacid, 4-[3-(methoxycarbonyl)phenyl]-, 1,1-dimethylethyl ester

1-Piperazinecarboxylicacid, 4-[3-(methoxycarbonyl)phenyl]-, 1,1-dimethylethyl ester (CAS No. 179003-10-2): A Comprehensive Overview

1-Piperazinecarboxylicacid, 4-[3-(methoxycarbonyl)phenyl]-, 1,1-dimethylethyl ester, identified by its CAS number 179003-10-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine derivative class, a moiety widely recognized for its versatile biological activities and pharmacological potential. The structural features of this molecule, particularly the presence of a dimethylethyl ester group and a methoxycarbonylphenyl moiety, contribute to its unique chemical properties and make it a promising candidate for further exploration in drug development.

The 1,1-dimethylethyl ester functionality not only enhances the lipophilicity of the compound but also provides a stable handle for further chemical modifications. This characteristic is particularly valuable in medicinal chemistry, where modulating physicochemical properties can significantly influence drug absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, the 4-[3-(methoxycarbonyl)phenyl] substituent introduces a hydrophobic aromatic ring system that can interact favorably with biological targets, potentially enhancing binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. 1-Piperazinecarboxylicacid, 4-[3-(methoxycarbonyl)phenyl]-, 1,1-dimethylethyl ester has emerged as a compound of interest due to its structural motifs that are commonly found in bioactive molecules. Its piperazine core is known to exhibit various biological activities, including antipsychotic, antihistaminic, and antimicrobial properties. The incorporation of the methoxycarbonylphenyl group further expands its potential by introducing interactions with specific enzyme active sites or receptor binding pockets.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with diseases such as cancer. The structural framework of 1-Piperazinecarboxylicacid, 4-[3-(methoxycarbonyl)phenyl]-, 1,1-dimethylethyl ester suggests that it may be capable of inhibiting specific kinases by occupying their ATP-binding pockets. This hypothesis has been supported by preliminary computational studies that predict favorable binding interactions between this compound and various kinase targets.

Moreover, the dimethylethyl ester group in the molecule can be hydrolyzed under specific conditions to yield a corresponding carboxylic acid derivative. This transformation opens up avenues for further derivatization and optimization of the compound's pharmacological profile. For instance, replacing the ester group with other functional moieties could alter the compound's solubility, bioavailability, and metabolic stability. Such modifications are essential steps in the drug discovery process aimed at improving therapeutic efficacy while minimizing side effects.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing complex organic molecules like 1-Piperazinecarboxylicacid, 4-[3-(methoxycarbonyl)phenyl]-, 1,1-dimethylethyl ester. These techniques have not only facilitated its synthesis but also allowed for rapid screening of analogues to identify more potent and selective inhibitors. High-throughput screening (HTS) technologies combined with structure-activity relationship (SAR) studies have been instrumental in optimizing lead compounds for clinical development.

The pharmacokinetic properties of 1-Piperazinecarboxylicacid, 4-[3-(methoxycarbonyl)phenyl]-, 1,1-dimethylethyl ester are also of considerable interest. In vitro studies have indicated that this compound exhibits moderate solubility in water and favorable metabolic stability in liver microsomes. These characteristics suggest that it may have an acceptable pharmacokinetic profile for further development into a drug candidate. However， further in vivo studies are necessary to fully assess its absorption， distribution， metabolism， excretion (ADME)， and potential toxicity profile.

Given its promising preclinical data， 1-Piperazinecarboxylicacid，4-[3-(methoxycarbonyl)phenyl]-，1，1-dimethylethyl ester represents a valuable scaffold for medicinal chemists seeking to develop novel therapeutics。 Its unique structural features， coupled with its potential biological activities， make it an attractive candidate for further investigation。 As research in this area continues to evolve， it is likely that compounds like this will play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.